![molecular formula C8H4ClF9N2 B3031322 4-chloro-5-methyl-3-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole CAS No. 247220-82-2](/img/structure/B3031322.png)
4-chloro-5-methyl-3-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole
Overview
Description
4-chloro-5-methyl-3-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole is a synthetic compound that has been increasingly used in scientific research due to its unique properties. This compound is also known as PF-06282999 and has been developed by Pfizer as a potential drug candidate for various diseases.
Scientific Research Applications
Synthesis and Spectroscopic Study of Pyrazole Derivatives
A study by Thomas et al. (2018) focused on the synthesis of two pyrazole derivatives, including computational evaluations of their reactivity and pharmaceutical potential. This work utilized techniques like density functional theory (DFT) calculations, molecular dynamics simulations, and molecular docking. The derivatives showed potential inhibitory activity against specific enzymes, indicating their pharmaceutical relevance (Thomas et al., 2018).
Synthesis and Structural Characterization of Pyrazole Derivatives
Another study by Kariuki et al. (2021) synthesized and characterized isostructural pyrazole derivatives. The crystallization of these compounds from specific solvents allowed for structure determination through single crystal diffraction, contributing to the understanding of their molecular structure (Kariuki et al., 2021).
Application in N-methyl-chromeno[2,3-d]pyrazol-9-one Synthesis
Hanamoto et al. (2008) explored the sequential treatment of a pyrazole derivative to obtain a high-yield compound. This was used for introducing different substituents, facilitating the synthesis of N-methyl-chromeno[2,3-d]pyrazol-9-one, which might have further applications in various fields (Hanamoto et al., 2008).
Fungicidal Activity of Pyrazole Derivatives
The study by Chen et al. (2000) prepared pyrazole derivatives as potential fungicides. Their activity against rice sheath blight, a major disease in China, was evaluated, indicating the agricultural applications of these compounds (Chen et al., 2000).
Antibacterial Evaluation of Azetidinone Derivatives
Chopde et al. (2012) synthesized azetidinone analogues from pyrazole derivatives and screened them for antimicrobial activities. The study provides insight into the potential use of these compounds in combating bacterial strains, emphasizing their significance in medical research (Chopde et al., 2012).
Properties
IUPAC Name |
4-chloro-5-methyl-3-(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-1H-pyrazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClF9N2/c1-2-3(9)4(20-19-2)5(10,11)6(12,13)7(14,15)8(16,17)18/h1H3,(H,19,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOWDGPQRRXTYBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClF9N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30371492 | |
Record name | 4-Chloro-5-methyl-3-(nonafluorobutyl)pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30371492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
334.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
247220-82-2 | |
Record name | 4-Chloro-5-methyl-3-(nonafluorobutyl)pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30371492 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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